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Compound of Interest

Compound Name: Metixene

Cat. No.: B1676503 Get Quote

Essential Safety and Handling Guide for
Metixene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Metixene. Our aim is to be your preferred source for

laboratory safety information, ensuring you can work with confidence and security.

Hazard Identification and Safety Summary
Metixene hydrochloride is classified as harmful if swallowed and is very toxic to aquatic life

with long-lasting effects.[1] It is imperative to handle this compound with care, utilizing

appropriate personal protective equipment and adhering to the safety procedures outlined

below.

GHS Hazard Classification:

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[1][2]

Hazardous to the aquatic environment, acute hazard: Category 1 (Very toxic to aquatic life)

[1][2]
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Hazardous to the aquatic environment, long-term hazard: Category 1 (Very toxic to aquatic

life with long lasting effects)

Signal Word: Warning

Hazard Pictograms:

GHS07 (Exclamation Mark)

GHS09 (Environment)

Physical and Chemical Properties
A summary of the key physical and chemical properties of Metixene and its hydrochloride salt

is provided below. This information is crucial for safe handling and storage.
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Property Value Source(s)

Metixene

Molecular Formula C₂₀H₂₃NS

Molecular Weight 309.5 g/mol

Physical Description Solid

Boiling Point 173 °C at 7.00E-02 mm Hg

Melting Point < 25 °C

Metixene Hydrochloride

Molecular Formula C₂₀H₂₄ClNS

Molecular Weight 345.9 g/mol

Metixene Hydrochloride

Hydrate

Molecular Formula C₂₀H₂₆ClNOS

Molecular Weight 363.95 g/mol

Solubility
H₂O: 5 mg/mL, DMSO: 70

mg/mL

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Metixene to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).
To prevent skin contact.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from splashes,

dust, or vapors.

Respiratory Protection

Use in a well-ventilated area.

For operations with potential

for generating dust or

aerosols, a NIOSH-approved

respirator with an appropriate

cartridge is recommended.

To prevent inhalation. All

handling should ideally be

conducted in a chemical fume

hood.

Protective Clothing

A standard laboratory coat

should be worn. For larger

quantities or in case of a spill,

chemically resistant outerwear

is advised.

To protect skin and personal

clothing from contamination.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Metixene and ensuring a

safe laboratory environment.

Handling:

Avoid all unnecessary exposure.

Ensure good ventilation of the work station; both local exhaust and general room ventilation

are typically required.

Whenever possible, handle the material in a laboratory hood.

Do not eat, drink, or smoke when using this product.

Contaminated work clothing should not be allowed out of the workplace.
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Wash hands before breaks and after finishing work.

Storage:

Store in a well-ventilated place.

Keep container tightly closed.

Short-term (days to weeks): 0 - 4 °C, dry and dark.

Long-term (months to years): -20 °C.

Stock Solutions: -80°C for up to 6 months; -20°C for up to 1 month.

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

First-Aid Measures:

General: In all cases of doubt, or when symptoms persist, seek medical attention.

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth out with

water (only if the person is conscious). Never give anything by mouth to an unconscious

person.

Signs of Overdose: May include dilated and sluggish pupils, warm and dry skin, facial

flushing, decreased secretions, elevated temperature, tachycardia, cardiac arrhythmias,

decreased bowel sounds, and urinary retention. Neurological signs can include delirium,

disorientation, anxiety, hallucinations, confusion, agitation, and seizures.

Fire-Fighting Measures:

Suitable extinguishing media: Use extinguishing media appropriate for the surrounding fire,

such as carbon dioxide, water spray, or dry powder.

Unsuitable extinguishing media: Do not use a heavy water stream.
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Hazardous decomposition products: Incomplete combustion may release toxic gases such

as carbon monoxide and carbon dioxide.

Spill and Disposal Plan
Proper management of spills and waste is a critical component of the safety protocol.

Spill Response:

Alert personnel in the immediate area.

Evacuate non-essential personnel.

Don appropriate PPE as outlined above.

Contain the spill. For liquid spills, create a dike around the spill using absorbent materials.

For powder spills, cover with a damp absorbent pad to avoid generating dust.

Absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent),

working from the outside in.

Collect the contaminated material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the area by cleaning with a suitable detergent and water.

Dispose of all contaminated materials as hazardous waste.
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Initial Actions

Containment & Cleanup

Decontamination & Disposal

Metixene Spill Occurs

Alert Personnel & Evacuate Area

Immediately

Don Appropriate PPE

Assess Spill
(Liquid or Solid)

Contain Liquid Spill
(Use absorbents to dike)

Liquid

Cover Solid Spill
(Use damp cloth to prevent dust)

Solid

Absorb Spill
(Work from outside in)

Collect Contaminated Material

Decontaminate Spill Area
(Detergent & Water)

Package & Label Waste

Dispose as Hazardous Waste

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a Metixene spill.
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Disposal:

Dispose of unused Metixene and contaminated waste in accordance with local, state, and

federal regulations for hazardous materials.

The preferred method of disposal is through an authorized chemical waste disposal

company.

Do not dispose of Metixene down the drain or in the regular trash, as it is very toxic to

aquatic life. The safest way to get rid of medications is to use a take-back box, often found at

local police stations or pharmacies. If a take-back program is not available, mix the

medication with an unpalatable substance like dirt or coffee grounds, place it in a sealed

container, and then in the household trash. Always scratch out personal information on the

prescription label. The FDA maintains a list of medications that can be flushed if a take-back

center is not available, but this should be done with caution due to environmental concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.
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